3-(Benzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline

• IUPAC Name: 3-(benzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline
• InChI: InChI=1S/C21H23N3O3S/c1-23-10-12-24(13-11-23)21-18-14-16(27-2)8-9-19(18)22-15-20(21)28(25,26)17-6-4-3-5-7-17/h3-9,14-15H,10-13H2,1-2H3
• InChI Key: DLZYRVXQTUAENM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C3C=C(C=CC3=NC=C2S(=O)(=O)C4=CC=CC=C4)OC
• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis. The synthesis of 2-chloroquinoline-3-carbaldehydes follows the Meth-Cohn synthesis using Vilsmeier reagent (DMF + POCl3 or PCl5) upon heating.

Chemical Reactions Analysis

The chemical reactions of similar compounds involve various intermolecular interactions in the crystalline solid such as O-H ⋯S, C-H ⋯F, C-H ⋯S, C-H ⋯N, C-H ⋯O, C-H ⋯ π, lp ⋯ π and π ⋯ π intermolecular interactions.

Scientific Research Applications

Antifungal Activity

• . These derivatives exhibit promising activity against fungal pathogens, making them relevant for combating fungal infections.

Antitumor Properties

• . Their ability to inhibit tumor growth and proliferation makes them valuable candidates for cancer therapy.

Antibacterial Applications

• . Our compound’s structural features may contribute to its antibacterial activity, warranting further exploration.

Anti-Inflammatory Potential

• . While specific studies on our compound are limited, its structural resemblance suggests potential anti-inflammatory properties.

Agrochemical Uses

• . Although not directly studied for this purpose, our compound’s structure aligns with the cinnoline family, hinting at possible agricultural applications.

Chemical Biology and Drug Development

• . Our compound’s unique structure may inspire drug development efforts.

Mechanism of Action

Target of Action

The compound “3-(Benzenesulfonyl)-6-methoxy-4-(4-methylpiperazin-1-yl)quinoline” belongs to the class of quinolines, which are often associated with antibacterial activity . They are known to inhibit bacterial DNA gyrase, an enzyme crucial for DNA replication .

Biochemical Pathways

The affected pathways would likely involve DNA replication in bacteria, given that quinolines typically target DNA gyrase . The downstream effects would include inhibition of bacterial growth and proliferation.

Pharmacokinetics

Quinolines are generally well absorbed and widely distributed in the body .

Result of Action

If it acts like other quinolines, it would likely result in the inhibition of bacterial growth and proliferation .